3-Bromo-5-tert-butyl-4,5-dihydroisoxazole
Overview
Description
3-Bromo-5-tert-butyl-4,5-dihydroisoxazole is a chemical compound with the molecular formula C7H12BrNO . It has a molecular weight of 206.08 .
Molecular Structure Analysis
The InChI code for 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole is 1S/C7H12BrNO/c1-7(2,3)5-4-6(8)9-10-5/h4-5,9H,1-3H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
3-Bromo-5-tert-butyl-4,5-dihydroisoxazole has a molecular weight of 206.08 .Scientific Research Applications
Pharmaceutical Intermediates
Compounds similar to “3-Bromo-5-tert-butyl-4,5-dihydroisoxazole” are often used as intermediates in the synthesis of pharmaceuticals. For example, derivatives of tert-butyl have been used in creating antistress agents .
Stabilizing Agents
Tert-butyl derivatives have applications in stabilizing plastics due to their resistance to high temperatures experienced during plastic extrusion and molding .
Synthesis of Biologically Active Compounds
Isoxazole derivatives serve as scaffolds in synthesizing biologically active natural products, which can be isolated from plants, bacteria, and fungi .
Versatile Synthesis Intermediates
Certain tert-butyl-containing compounds have been utilized as versatile intermediates in synthesizing pyrazole derivatives with extensive use, particularly in medicinal chemistry .
Metal-Free Synthetic Routes
Isoxazole analogs can be synthesized through metal-free routes, indicating their potential use in environmentally friendly chemical processes .
Therapeutic Agents
Isoxazole derivatives have been explored for their therapeutic potential in treating diseases such as rheumatoid arthritis and other inflammatory conditions .
Mechanism of Action
Target of Action
It is known to be a useful reagent in organic chemistry .
Mode of Action
The compound is used for the synthesis of 3-aminoisoxazoles via substitution of 3-bromoisoxazoline intermediates with amines followed by oxidation . This suggests that it interacts with its targets through a substitution reaction followed by oxidation.
Biochemical Pathways
Its role in the synthesis of 3-aminoisoxazoles suggests that it may play a role in amino acid metabolism or related pathways .
Result of Action
Its use in the synthesis of 3-aminoisoxazoles suggests that it may contribute to the production of these compounds, which could have various downstream effects depending on the specific context .
Action Environment
The action of 3-Bromo-5-tert-butyl-4,5-dihydroisoxazole can be influenced by various environmental factors. For instance, the compound should be stored in an inert atmosphere at 2-8°C for optimal stability . Additionally, its solubility in different solvents could affect its efficacy in various experimental setups.
properties
IUPAC Name |
3-bromo-5-tert-butyl-4,5-dihydro-1,2-oxazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12BrNO/c1-7(2,3)5-4-6(8)9-10-5/h5H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OVTHQBDSNGJXQT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1CC(=NO1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40562470 |
Source
|
| Record name | 3-Bromo-5-tert-butyl-4,5-dihydro-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-5-tert-butyl-4,5-dihydroisoxazole | |
CAS RN |
128464-85-7 |
Source
|
| Record name | 3-Bromo-5-tert-butyl-4,5-dihydro-1,2-oxazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40562470 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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